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Compound of Interest

Compound Name: N-Nitrosopiperidine-d10

Cat. No.: B588968

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for
N-Nitrosopiperidine-d10 (CAS No. 960049-21-2), a deuterated analogue of the carcinogenic
nitrosamine, N-Nitrosopiperidine. This document is intended to be a critical resource for
researchers, scientists, and professionals in drug development, offering detailed information on
its properties, hazards, handling, and storage.

Chemical and Physical Properties

N-Nitrosopiperidine-d10 is a stable, isotopically labeled compound used as an internal
standard or tracer in various analytical applications, including mass spectrometry-based
assays.[1] Its physical and chemical properties are summarized below.
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Property Value Source(s)

Molecular Formula CsD10N20 [2][3]

Molecular Weight 124.21 g/mol [2][3]
Colorless to light yellow liquid

Appearance ] [21[41[5]
or olil

Purity >95% (HPLC), 98.2% (GC) [2][3]

Isotopic Enrichment 98 atom % D, 99.2% [2][6]

N Soluble in Methanol (= 100

Solubility [1]
mg/mL)

Storage Temperature -20°C for long-term storage [1103114]

Toxicological Information and Hazard Identification

While specific toxicological studies on the deuterated form are limited, the data for the parent

compound, N-Nitrosopiperidine, is extensive and relevant due to their structural similarity. N-

Nitrosopiperidine is classified as a substance reasonably anticipated to be a human

carcinogen.[7]

GHS Classification:

The Globally Harmonized System (GHS) classification for substances with similar hazards

typically includes:

o Acute Toxicity, Oral (Category 3): Toxic if swallowed.[8]

Skin Irritation (Category 2): Causes skin irritation.[9]

Eye Irritation (Category 2): Causes serious eye irritation.[9]

Carcinogenicity (Category 2): Suspected of causing cancer.[8]

Skin Sensitization (Category 1): May cause an allergic skin reaction.[9]
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GHS Hazard Classification
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GHS Hazard Pictograms and Statements

Safe Handling and Storage Protocols

Due to its potential hazards, strict adherence to safety protocols is mandatory when handling
N-Nitrosopiperidine-d10.

3.1. Engineering Controls:

» Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[9]

o Use local exhaust ventilation to minimize exposure.[9]
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e An emergency eyewash station and safety shower must be readily accessible.[10]
3.2. Personal Protective Equipment (PPE):

The following personal protective equipment is required:

o Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber).[9]

o Eye/Face Protection: Use chemical safety goggles and/or a face shield.[9]

» Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin
contact.[9]

o Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors should be used.[9]
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Recommended Personal Protective Equipment Workflow
3.3. Storage:
¢ Store in a tightly sealed container in a cool, dry, and well-ventilated area.[10]

+ The recommended storage temperature is -20°C.[1][3][4]
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o Keep away from incompatible materials such as strong oxidizing agents.[10]

e Protect from light.[10]

Emergency Procedures

4.1. First-Aid Measures:

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[11]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[12]

4.2. Accidental Release Measures:

Evacuate personnel from the area.[10]

Wear appropriate personal protective equipment.[10]

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place itin a
suitable container for disposal.[10]

Ventilate the area and wash the spill site after material pickup is complete.[10]

Disposal Considerations

Disposal of N-Nitrosopiperidine-d10 and its containers must be in accordance with all
applicable federal, state, and local regulations. It may be classified as a hazardous waste.[10]
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Disclaimer: This document is intended as a guide and is not a substitute for a formal Material
Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) provided by the manufacturer. Always
consult the original SDS for the most current and complete information before handling this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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